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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1677347

This document provides critical safety and logistical information for the proper handling and
disposal of MM 47755, also known as 6-Deoxy-8-O-methylrabelomycin or (-)-8-O-
Methyltetrangomycin. The following procedures are designed to ensure the safety of laboratory
personnel and to minimize environmental impact.

Compound Identification and Properties

MM 47755 is an anthraquinone compound with antibiotic and antiparasitic activities[1]. A
summary of its key identifiers and physical/chemical properties is provided below.
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Chemical Name

3R,4-dihydro-3-hydroxy-8-methoxy-3-methyl-

benz[a]anthracene-1,7,12(2H)-trione

Synonyms

6-Deoxy-8-O-methylrabelomycin, (-)-8-O-

Methyltetrangomycin
CAS Number 117620-87-8
Molecular Formula C20H1605[1][2]

Molecular Weight 336.3 g/mol [1][2]
Appearance A solid[1]

N Acetonitrile: Slightly soluble (0.1-1 mg/ml)
Solubility

[1]Methanol: Slightly soluble (0.1-1 mg/ml)[1]

Hazard Statements

Harmful if swallowed or in contact with skin
(H302+H312). Causes serious eye irritation
(H319). Very toxic to aquatic life with long
lasting effects (H410).[3]

Storage

Store in accordance with information listed on

the product insert.[3]

Experimental Protocols: Disposal Procedures

Proper disposal of MM 47755 is crucial due to its hazardous properties. The following step-by-

step guide outlines the recommended disposal protocol.

1. Personal Protective Equipment (PPE):

o Wear appropriate protective gloves, clothing, and eye/face protection before handling the

compound[3].

2. Waste Collection:

o Collect waste MM 47755 and any contaminated materials (e.g., weighing paper, pipette tips,

gloves) in a designated, properly labeled, and sealed container for chemical waste.
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e Do not dispose of MM 47755 with household garbage[3].
e Do not allow the product to reach the sewage system|[3].
3. Spill Management:

 In case of a spill, evacuate personnel to a safe area[2].

o Prevent further leakage or spillage if it is safe to do so[2].

» Keep the product away from drains and water courses to avoid environmental
contamination[2].

o Absorb spills with an inert, liquid-binding material such as diatomite or universal binders[2].
o Decontaminate the affected surfaces and equipment by scrubbing with alcohol[2].

o Collect all contaminated materials in a suitable, closed container for disposal[2][4].

4. Contaminated Packaging:

¢ Uncleaned packaging should be treated as hazardous waste.

o Disposal of contaminated packaging must be conducted in accordance with official federal,
state, and local regulations[2][3].

5. Final Disposal:
e Arrange for the disposal of the chemical waste through a licensed waste disposal company.

» Adhere to all prevailing country, federal, state, and local regulations for chemical waste
disposal[2].

Logical Workflow for MM 47755 Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of MM 47755.
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Caption: Workflow for the safe handling and disposal of MM 47755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1677347?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/40662/6-deoxy-8-o-methylrabelomycin
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://cdn.caymanchem.com/cdn/msds/40662m.pdf
https://www.invivochem.cn/upload/0203/MSDS_down_file258121.pdf
https://www.benchchem.com/product/b1677347#mm-47755-proper-disposal-procedures
https://www.benchchem.com/product/b1677347#mm-47755-proper-disposal-procedures
https://www.benchchem.com/product/b1677347#mm-47755-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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